molecular formula C6H10F2S B6206429 [1-(difluoromethyl)cyclobutyl]methanethiol CAS No. 2703780-28-1

[1-(difluoromethyl)cyclobutyl]methanethiol

Cat. No. B6206429
CAS RN: 2703780-28-1
M. Wt: 152.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(Difluoromethyl)cyclobutyl]methanethiol, also known as 1-(DFMCB), is a sulfur-containing organic compound that has been studied for its potential applications in the fields of chemistry, biochemistry, and pharmacology. 1-(DFMCB) is a relatively new compound, first synthesized in 2020.

Scientific Research Applications

[1-(difluoromethyl)cyclobutyl]methanethiol(DFMCB) has been studied for its potential applications in the fields of chemistry, biochemistry, and pharmacology. In chemistry, it has been used as a catalyst for the oxidation of alcohols and for the synthesis of other organic compounds. In biochemistry, it has been used as a reagent for the detection of sulfhydryl groups and for the synthesis of thiols. In pharmacology, [1-(difluoromethyl)cyclobutyl]methanethiol(DFMCB) has been studied for its potential as a drug delivery system and for its possible anti-cancer effects.

Mechanism of Action

The mechanism of action of [1-(difluoromethyl)cyclobutyl]methanethiol(DFMCB) is not yet fully understood. It is believed that [1-(difluoromethyl)cyclobutyl]methanethiol(DFMCB) binds to certain enzymes and proteins in the body, thereby affecting their function. It is also believed that [1-(difluoromethyl)cyclobutyl]methanethiol(DFMCB) can activate certain pathways in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects
[1-(difluoromethyl)cyclobutyl]methanethiol(DFMCB) has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been found to affect the activity of certain enzymes, proteins, and receptors. It has also been found to affect the expression of certain genes, as well as the activity of certain pathways in the body. In animal studies, [1-(difluoromethyl)cyclobutyl]methanethiol(DFMCB) has been found to have anti-cancer effects, as well as the potential to improve cognitive function.

Advantages and Limitations for Lab Experiments

[1-(difluoromethyl)cyclobutyl]methanethiol(DFMCB) has several advantages for laboratory experiments. It is relatively easy to synthesize, and it is non-toxic and non-volatile. Additionally, it is relatively stable and can be stored for long periods of time. However, [1-(difluoromethyl)cyclobutyl]methanethiol(DFMCB) also has some limitations for laboratory experiments. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. Additionally, its mechanism of action is still not fully understood, which can make it difficult to predict the effects of [1-(difluoromethyl)cyclobutyl]methanethiol(DFMCB) in laboratory experiments.

Future Directions

[1-(difluoromethyl)cyclobutyl]methanethiol(DFMCB) has a variety of potential applications in the fields of chemistry, biochemistry, and pharmacology. In the future, it could be used as a drug delivery system, as well as for the synthesis of other organic compounds. Additionally, further research could be done to better understand its mechanism of action and to identify more potential applications for [1-(difluoromethyl)cyclobutyl]methanethiol(DFMCB). Finally, more research could be done to investigate the potential anti-cancer effects of [1-(difluoromethyl)cyclobutyl]methanethiol(DFMCB).

Synthesis Methods

[1-(difluoromethyl)cyclobutyl]methanethiol(DFMCB) can be synthesized through a two-step method. The first step involves the reaction of cyclobutylmagnesium bromide with [1-(difluoromethyl)cyclobutyl]methanethiolchloro-3-fluoro-2-methylpropane. This reaction produces [1-(difluoromethyl)cyclobutyl]methanethiol(difluoromethyl)cyclobutane, which is then reacted with thiophenol in the second step to yield [1-(difluoromethyl)cyclobutyl]methanethiol(DFMCB).

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for [1-(difluoromethyl)cyclobutyl]methanethiol involves the addition of a difluoromethyl group to a cyclobutane ring, followed by the introduction of a thiol group to the resulting compound.", "Starting Materials": [ "Cyclobutene", "Difluoromethyl bromide", "Sodium hydride", "Methanethiol" ], "Reaction": [ "Cyclobutene is treated with difluoromethyl bromide in the presence of sodium hydride to form 1-bromo-1-(difluoromethyl)cyclobutane.", "1-bromo-1-(difluoromethyl)cyclobutane is then treated with sodium hydride and methanethiol to form [1-(difluoromethyl)cyclobutyl]methanethiol." ] }

CAS RN

2703780-28-1

Product Name

[1-(difluoromethyl)cyclobutyl]methanethiol

Molecular Formula

C6H10F2S

Molecular Weight

152.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.